N-(4-methoxy-2-methylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: N-(4-methoxy-2-methylphenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H16N2O3/c1-8-7-11(18-4)5-6-12(8)15-14(17)13-9(2)16-19-10(13)3/h5-7H,1-4H3,(H,15,17)
• InChI Key: PYRMKKCZXUHOKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC(=O)C2=C(ON=C2C)C
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

N-(4-methoxy-2-methylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide is an organic compound with a complex structure that includes an isoxazole ring, a carboxamide group, and a methoxy-substituted phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(4-methoxy-2-methylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide typically involves the reaction of 4-methoxy-2-methylphenylamine with 3,5-dimethyl-4-isoxazolecarboxylic acid. The reaction is carried out under mild conditions, often using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine. The reaction mixture is stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods: For industrial-scale production, the synthesis may involve optimized reaction conditions to increase yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: N-(4-methoxy-2-methylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group under strong oxidative conditions.

Reduction: The carboxamide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium hydride (NaH) in dimethylformamide (DMF) for nucleophilic aromatic substitution.

Major Products:

Oxidation: Formation of 4-hydroxy-2-methylphenyl derivatives.

Reduction: Formation of N-(4-methoxy-2-methylphenyl)-3,5-dimethyl-4-isoxazoleamine.

Substitution: Formation of various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

N-(4-methoxy-2-methylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(4-methoxy-2-methylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access. The exact molecular pathways involved depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

• N-(4-methoxyphenyl)-3,5-dimethyl-4-isoxazolecarboxamide
• N-(2-methylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide
• N-(4-methoxy-2-methylphenyl)-4-isoxazolecarboxamide

Comparison: N-(4-methoxy-2-methylphenyl)-3,5-dimethyl-4-isoxazolecarboxamide is unique due to the presence of both the methoxy and methyl groups on the phenyl ring, which can influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacokinetic properties, such as solubility and metabolic stability, making it a valuable compound for specific applications.